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Compound of Interest

Compound Name: Clamikalant

CAS No.: 158751-64-5

Cat. No.: B120940

Get Quote

An In-depth Technical Guide on Osimertinib
For Researchers, Scientists, and Drug Development Professionals

Introduction
Osimertinib, marketed under the brand name Tagrisso, is a third-generation epidermal growth

factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2] It is specifically designed to target

both the sensitizing EGFR mutations (such as exon 19 deletions and L858R) and the T790M

resistance mutation, which is a common mechanism of acquired resistance to first- and

second-generation EGFR TKIs.[3][4] This guide provides a comprehensive overview of

Osimertinib's chemical structure, properties, mechanism of action, and relevant experimental

protocols for researchers in oncology and drug development.

Chemical Structure and Physicochemical Properties
Osimertinib is a mono-anilino-pyrimidine compound.[3] Its chemical formula is C₂₈H₃₃N₇O₂ and

it has a molar mass of 499.619 g·mol⁻¹.[1] The IUPAC name for Osimertinib is N-(2-{--INVALID-
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LINK--amino}-4-methoxy-5-{[4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl]amino}phenyl)prop-2-

enamide.[1]

Table 1: Physicochemical Properties of Osimertinib

Property Value Reference

Molecular Formula C₂₈H₃₃N₇O₂ [1]

Molar Mass 499.619 g·mol⁻¹ [1]

IUPAC Name

N-(2-{--INVALID-LINK--

amino}-4-methoxy-5-{[4-(1-

methyl-1H-indol-3-yl)pyrimidin-

2-yl]amino}phenyl)prop-2-

enamide

[1]

CAS Number 1421373-65-0 [1]

Appearance
Single crystalline solid (as

mesylate salt)
[5]

Solubility in Water
Slightly soluble (3.1 mg/mL at

37°C)
[5]

pKa
9.5 (aliphatic amine), 4.4

(aniline)
[5]

BCS Classification Class III [6]

Mechanism of Action and Signaling Pathways
Osimertinib is an irreversible inhibitor of EGFR.[3] It covalently binds to the cysteine-797

residue within the ATP-binding site of mutant EGFR, which includes the T790M, L858R, and

exon 19 deletion mutations.[3][7] This binding blocks the kinase activity of EGFR, thereby

inhibiting downstream signaling pathways that are crucial for tumor cell proliferation and

survival, such as the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.[7][8] A key

advantage of Osimertinib is its selectivity for mutant EGFR over wild-type EGFR, which is

believed to contribute to its manageable side-effect profile.[3][9]
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EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a

fundamental role in regulating cell growth, proliferation, and differentiation.[10][11] Upon

binding of ligands like EGF, EGFR dimerizes and undergoes autophosphorylation, which

activates downstream signaling cascades.[12] In many cancers, EGFR signaling is

dysregulated due to mutations or overexpression, leading to uncontrolled cell growth.[13][14]
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Preparation

Assay Execution

Data Analysis

Prepare reagents:
- Kinase buffer

- ATP
- Substrate

- EGFR enzyme

Prepare serial dilutions
of Osimertinib

Set up kinase reaction:
- Add buffer, substrate, and Osimertinib

Initiate reaction
by adding EGFR enzyme and ATP

Incubate at 30°C

Add detection reagent
(e.g., ADP-Glo)

Measure luminescence

Normalize data to controls

Plot % inhibition vs. log[Osimertinib]
and fit to a dose-response curve

Calculate IC₅₀ value
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Cell Culture & Treatment

Electrophoresis & Transfer

Immunodetection

Seed EGFR-mutant cells

Treat with varying
concentrations of Osimertinib

Lyse cells and collect protein

Quantify protein concentration

Separate proteins by SDS-PAGE

Transfer proteins to a PVDF membrane

Block membrane

Incubate with primary antibodies
(p-EGFR, EGFR, p-AKT, AKT, etc.)

Incubate with HRP-conjugated
secondary antibody

Add ECL substrate and image

 

Tumor Implantation

Treatment & Monitoring

Endpoint Analysis

Prepare suspension of
EGFR-mutant cancer cells

Subcutaneously inject cells
into immunodeficient mice

Monitor tumor growth

Randomize mice into treatment
and control groups

Administer Osimertinib or vehicle
(e.g., daily oral gavage)

Measure tumor volume and
body weight regularly

Euthanize mice at endpoint

Collect tumors and other tissues

Perform downstream analysis
(e.g., histology, Western blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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